Cas no 546109-11-9 (1-(4-ethyl-1-piperazinyl)-3-methyl-1-butanone)

• Product Name: 1-(4-ethyl-1-piperazinyl)-3-methyl-1-butanone
• CAS No: 546109-11-9
• MF: C₁₁H₂₂N₂O
• MW: 198.305182933807
• CID: 1590091
• PubChem ID: 3617758
• Update Time: 2025-04-21

1-(4-ethyl-1-piperazinyl)-3-methyl-1-butanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-Ethyl-1-piperazinyl)-3-methyl-1-butanone
• Piperazine, 1-ethyl-4-(3-methyl-1-oxobutyl)- (9CI)
• AKOS003798193
• 546109-11-9
• PIPERAZINE, 1-ETHYL-4-(3-METHYL-1-OXOBUTYL)-
• SCHEMBL13361612
• DB-327227
• 1-(4-ethyl-1-piperazinyl)-3-methyl-1-butanone

• Inchi： 1S/C11H22N2O/c1-4-12-5-7-13(8-6-12)11(14)9-10(2)3/h10H,4-9H2,1-3H3
• InChI Key： XJIVPZFOTSCNIY-UHFFFAOYSA-N
• SMILES： O=C(CC(C)C)N1CCN(CC)CC1

Computed Properties

• Exact Mass: 198.17336
• Monoisotopic Mass: 198.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• PSA: 23.55